Cas no 86483-52-5 (Benzenepropanoic acid,2,4-dichloro-a-(ethoxymethylene)-5-fluoro-b-oxo-, ethyl ester)

• Product Name: Benzenepropanoic acid,2,4-dichloro-a-(ethoxymethylene)-5-fluoro-b-oxo-, ethyl ester
• CAS No: 86483-52-5
• MF: C₁₄H₁₃Cl₂FO₄
• MW: 335.155026197433
• CID: 708492
• PubChem ID: 13326821
• Update Time: 2025-04-19

Benzenepropanoic acid,2,4-dichloro-a-(ethoxymethylene)-5-fluoro-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2,4-dichloro-a-(ethoxymethylene)-5-fluoro-b-oxo-, ethyl ester
• (Z)-2-(2,4-DICHLORO-5-FLUORO-BENZOYL)-3-ETHOXY-ACRYLIC ACID ETHYL ESTER
• ethyl 2-(2,4-dichloro-5-fluorobenzoyl)-3-ethoxyprop-2-enoate
• SCHEMBL9684756
• ethyl (2E)-2-[(E)-2,4-dichloro-5-fluorobenzoyl]-3-ethoxyprop-2-enoate
• 86483-52-5

• Inchi： 1S/C14H13Cl2FO4/c1-3-20-7-9(14(19)21-4-2)13(18)8-5-12(17)11(16)6-10(8)15/h5-7H,3-4H2,1-2H3/b9-7+
• InChI Key： LYOAKSDOTROZEF-VQHVLOKHSA-N
• SMILES： ClC1C=C(C(=CC=1C(/C(=C\OCC)/C(=O)OCC)=O)F)Cl

Computed Properties

• Exact Mass: 334.017
• Monoisotopic Mass: 334.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 4